(E)-S-(1,2-Dichloroethenyl)-L-cysteine

• CAS No.: 13419-46-0
• Product Name: (E)-S-(1,2-Dichloroethenyl)-L-cysteine
• Molecular Formula: C5H7Cl2NO2S
• Molecular Weight: 216.08 g/mol
• IUPAC Name: 2-amino-3-[(E)-1,2-dichloroethenyl]sulfanylpropanoic acid
• Standard InChI: InChI=1S/C5H7Cl2NO2S/c6-1-4(7)11-2-3(8)5(9)10/h1,3H,2,8H2,(H,9,10)/b4-1-
• Standard InChIKey: PJIHCWJOTSJIPQ-RJRFIUFISA-N
• Isomeric SMILES: C(C(C(=O)O)N)S/C(=C\Cl)/Cl
• SMILES: C(C(C(=O)O)N)SC(=CCl)Cl
• Canonical SMILES: C(C(C(=O)O)N)SC(=CCl)Cl
• Description: DCVC inhibits pathogen-stimulated TNF-α in human extra placental membranes in vitro.Target: TNF-αin vitro: DCVC inhibits pathogen stimulated cytokine release from tissue punch cultures. DCVC (5-50 μM) significantly inhibits LTA-, LPS-, and GBS-stimulated cytokine release from tissue cultures as early as 4 h (P ≤ 0.05). In contrast, TCA (up to 500 μM) does not inhibit LTA-stimulated cytokine release from tissue punches. DCVC effects on LTA-stimulated and LPS-stimulated TNF-α release from tissue punch cultures of extraplacental membranes. DCVC effects on GBS-stimulated release of pro-inflammatory cytokines from extraplacental membranes in transwell cultures.
• Reference: [1]. Boldenow E, et al. The trichloroethylene metabolite S-(1,2-dichlorovinyl)-l-cysteine but not trichloroacetate inhibits pathogen-stimulated TNF-α in human extraplacental membranes in vitro. Reprod Toxicol. 2015 Apr;52:1-6.; [2]. Lash LH, et al. Multigenerational study of chemically induced cytotoxicity and proliferation in cultures of human proximal tubular cells. Int J Mol Sci. 2014 Nov 18;15(11):21348-65.; [3]. Yoo HS, et al. Comparative analysis of the relationship between trichloroethylene metabolism and tissue-specific toxicity among inbred mouse strains: kidney effects. J Toxicol Environ Health A. 2015;78(1):32-49.
• PubChem Compound: 6433574
• Last Modified: Nov 11 2021